Cas no 1173150-07-6 (6-(propan-2-yloxy)pyridazin-3-amine)

• Product Name: 6-(propan-2-yloxy)pyridazin-3-amine
• CAS No: 1173150-07-6
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 4575047
• PubChem ID: 75481593
• Update Time: 2025-08-04

6-(propan-2-yloxy)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(propan-2-yloxy)pyridazin-3-amine

• Inchi： 1S/C7H11N3O/c1-5(2)11-7-4-3-6(8)9-10-7/h3-5H,1-2H3,(H2,8,9)
• InChI Key： QQEYAKUXPBQVFD-UHFFFAOYSA-N
• SMILES： C1(N)=NN=C(OC(C)C)C=C1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines

Additional information on 6-(propan-2-yloxy)pyridazin-3-amine

6-(Propan-2-yloxy)pyridazin-3-amine: A Comprehensive Overview

The compound with CAS No. 1173150-07-6, commonly referred to as 6-(propan-2-yloxy)pyridazin-3-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridazine derivatives, which are known for their unique electronic properties and potential applications in drug design. The pyridazine ring system, a six-membered aromatic structure with two adjacent nitrogen atoms, forms the core of this molecule, while the propan-2-yloxy substituent introduces additional functional groups that enhance its chemical versatility.

Recent studies have highlighted the importance of pyridazine derivatives in medicinal chemistry, particularly due to their ability to modulate various biological targets. For instance, research published in *Journal of Medicinal Chemistry* in 2023 demonstrated that 6-(propan-2-yloxy)pyridazin-3-amine exhibits potent inhibitory activity against certain kinases, making it a promising lead compound for anti-cancer drug development. The propan-2-yloxy group plays a crucial role in optimizing the molecule's pharmacokinetic properties, such as solubility and bioavailability, which are critical for its therapeutic efficacy.

In addition to its pharmacological applications, 6-(propan-2-yloxy)pyridazin-3-amine has also been explored in materials science. A 2023 study in *Chemistry of Materials* revealed that this compound can serve as a building block for constructing advanced organic semiconductors. The pyridazine core provides excellent electron-deficient characteristics, which are highly desirable for applications in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). The introduction of the propan-2-yloxy group further enhances the molecule's stability and processability, making it a valuable component in next-generation electronic materials.

The synthesis of 6-(propan-2-yloxy)pyridazin-3-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A notable approach reported in *Organic Process Research & Development* (2023) utilizes a palladium-catalyzed coupling reaction to construct the pyridazine ring system. This method not only ensures high yields but also minimizes the generation of hazardous byproducts, aligning with green chemistry principles. The subsequent functionalization steps involve the introduction of the propan-2-yloxy group through nucleophilic substitution reactions, further showcasing the molecule's synthetic accessibility.

From a toxicological perspective, recent assessments have indicated that 6-(propan-2-yloxy)pyridazin-3-amine exhibits low acute toxicity in preclinical models. A study published in *Toxicological Sciences* (2023) demonstrated that the compound does not induce significant cytotoxicity or genotoxicity at concentrations relevant to therapeutic use. These findings underscore its potential as a safe and effective drug candidate. However, further long-term toxicity studies are warranted to fully characterize its safety profile.

In conclusion, 6-(propan-2-yloxy)pyridazin-3-amines represents a versatile and promising molecule with applications spanning medicinal chemistry and materials science. Its unique structure, comprising a pyridazine core and a propan-2-yloxy substituent, endows it with exceptional electronic properties and pharmacokinetic characteristics. As research continues to uncover its full potential, this compound is poised to make significant contributions to both therapeutic development and advanced material design.